1-Hydroxy-3-(3-hydroxy-7-phenyl-1-hepten-1-yl)-1-cyclohexane acetate sodium salt
1-Hydroxy-3-(3-hydroxy-7-phenyl-1-hepten-1-yl)-1-cyclohexane acetate sodium salt
Brand Name:
Vulcanchem
CAS No.:
163251-41-0
VCID:
VC0069829
InChI:
InChI=1S/C21H30O4.Na/c22-19(11-5-4-9-17-7-2-1-3-8-17)13-12-18-10-6-14-21(25,15-18)16-20(23)24;/h1-3,7-8,12-13,18-19,22,25H,4-6,9-11,14-16H2,(H,23,24);/q;+1/p-1/b13-12+;/t18-,19?,21-;/m0./s1
SMILES:
C1CC(CC(C1)(CC(=O)[O-])O)C=CC(CCCCC2=CC=CC=C2)O.[Na+]
Molecular Formula:
C21H29NaO4
Molecular Weight:
368.4 g/mol
1-Hydroxy-3-(3-hydroxy-7-phenyl-1-hepten-1-yl)-1-cyclohexane acetate sodium salt
CAS No.: 163251-41-0
Main Products
VCID: VC0069829
Molecular Formula: C21H29NaO4
Molecular Weight: 368.4 g/mol
| CAS No. | 163251-41-0 |
|---|---|
| Product Name | 1-Hydroxy-3-(3-hydroxy-7-phenyl-1-hepten-1-yl)-1-cyclohexane acetate sodium salt |
| Molecular Formula | C21H29NaO4 |
| Molecular Weight | 368.4 g/mol |
| IUPAC Name | sodium;2-[(1S,3R)-1-hydroxy-3-[(E)-3-hydroxy-7-phenylhept-1-enyl]cyclohexyl]acetate |
| Standard InChI | InChI=1S/C21H30O4.Na/c22-19(11-5-4-9-17-7-2-1-3-8-17)13-12-18-10-6-14-21(25,15-18)16-20(23)24;/h1-3,7-8,12-13,18-19,22,25H,4-6,9-11,14-16H2,(H,23,24);/q;+1/p-1/b13-12+;/t18-,19?,21-;/m0./s1 |
| Standard InChIKey | MJGHSHZZATUGPV-ZVYUWOCZSA-M |
| Isomeric SMILES | C1C[C@H](C[C@@](C1)(CC(=O)[O-])O)/C=C/C(CCCCC2=CC=CC=C2)O.[Na+] |
| SMILES | C1CC(CC(C1)(CC(=O)[O-])O)C=CC(CCCCC2=CC=CC=C2)O.[Na+] |
| Canonical SMILES | C1CC(CC(C1)(CC(=O)[O-])O)C=CC(CCCCC2=CC=CC=C2)O.[Na+] |
| Synonyms | 1-hydroxy-3-(3-hydroxy-7-phenyl-1-hepten-1-yl)-1-cyclohexane acetate sodium salt PH 163 PH-163 |
| PubChem Compound | 23702775 |
| Last Modified | Nov 11 2021 |
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